5-Chloropyridazin-4-amine
Overview
Description
5-Chloropyridazin-4-amine is a chemical compound with the CAS Number: 53180-92-0 . It has a molecular weight of 129.55 and its linear formula is C4H4ClN3 . It is a solid substance that is stored in an inert atmosphere at temperatures between 2-8°C .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C4H4ClN3 . The molecular weight of this compound is 129.55 .Physical And Chemical Properties Analysis
This compound is a solid substance . It is stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Chemical Synthesis and Novel Compound Development
One key application of 5-Chloropyridazin-4-amine is in chemical synthesis, where it serves as a precursor for the development of novel compounds. For instance, the N-nitration of 4-chloro-5-substituted-pyridazin-3-one derivatives has demonstrated the potential for creating N-nitramines under mild conditions, which could have applications in the development of new materials or pharmaceuticals (Park et al., 2003). Similarly, the synthesis of indolylpyridazinone derivatives through reactions with chloropyridazine has shown potential for producing compounds with expected biological activity, hinting at the utility in drug discovery and development (Abubshait, 2007).
Drug Discovery and Biological Evaluation
Another significant application of this compound lies in the realm of drug discovery, where derivatives of this compound have been evaluated for their biological activities. For example, the design, synthesis, and biological evaluation of 5-amino-3-aryl-1-(6'-chloropyridazin-3'-yl)pyrazoles and their derivatives as analgesic agents demonstrate the potential therapeutic applications of compounds derived from this compound (Aggarwal et al., 2020). Additionally, the synthesis and antiviral activities of α-aminophosphonate derivatives containing a pyridazine moiety further illustrate the wide-ranging potential of this compound derivatives in addressing various biological challenges (Zhou et al., 2010).
Advanced Materials and Molecular Engineering
Furthermore, this compound derivatives have been explored in the context of advanced materials and molecular engineering. For instance, the development of polysubstituted pyridazinones from sequential nucleophilic substitution reactions of tetrafluoropyridazine highlights the versatility of this compound derivatives in constructing complex molecular architectures that could have applications in material science and nanotechnology (Pattison et al., 2009).
Safety and Hazards
The safety information for 5-Chloropyridazin-4-amine includes several hazard statements: H302-H315-H319-H335 . This suggests that the compound may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and obtaining special instructions before use .
Mechanism of Action
Target of Action
The primary targets of 5-Chloropyridazin-4-amine are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles .
Biochemical Pathways
As research progresses, it is expected that the pathways and their downstream effects will be identified .
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . These properties could impact the bioavailability of this compound, but more research is needed to confirm these predictions .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. As this compound is further studied, it is expected that these effects will be elucidated .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, storage conditions can affect its stability. It is recommended to store this compound under an inert gas (nitrogen or argon) at 2-8°C .
Properties
IUPAC Name |
5-chloropyridazin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4ClN3/c5-3-1-7-8-2-4(3)6/h1-2H,(H2,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUCAFBOLEPKKCB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=N1)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30514741 |
Source
|
| Record name | 5-Chloropyridazin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30514741 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
53180-92-0 |
Source
|
| Record name | 5-Chloropyridazin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30514741 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-chloropyridazin-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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